7-Methyl-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine

Specification

• Molecular Formula: C7H11N5
• Molecular Weight: 165.20 g/mol
• IUPAC Name: 7-methyl-6,8-dihydro-5H-pyrido[4,3-e][1,2,4]triazin-3-amine
• Standard InChI: InChI=1S/C7H11N5/c1-12-3-2-5-6(4-12)10-11-7(8)9-5/h2-4H2,1H3,(H2,8,9,11)
• Standard InChI Key: WQBMVRVSRSFULE-UHFFFAOYSA-N
• SMILES: CN1CCC2=C(C1)N=NC(=N2)N
• Canonical SMILES: CN1CCC2=C(C1)N=NC(=N2)N

Introduction

7-Methyl-5,6,7,8-tetrahydro-pyrido[4,3-e]triazin-3-ylamine is a complex heterocyclic compound characterized by its unique bicyclic structure, which incorporates both pyridine and triazine moieties. This compound features a tetrahydro-pyrido framework with a methyl group at the 7-position and an amino group at the 3-position of the triazine ring. The structural complexity and functional groups present in this compound contribute to its potential biological activities and applications in medicinal chemistry.

Synthesis Methods

The synthesis of 7-Methyl-5,6,7,8-tetrahydro-pyrido[4,3-e]triazin-3-ylamine typically involves multi-step synthetic routes. Common methods include the cyclocondensation of appropriate precursors under controlled conditions, such as reflux in suitable solvents like acetic acid or ethanol. The specific conditions and reagents used can significantly affect the yield and purity of the final product.

Biological Activities and Applications

Compounds similar to 7-Methyl-5,6,7,8-tetrahydro-pyrido[4,3-e]triazin-3-ylamine have been explored for their potential biological activities, including anticancer and antimicrobial properties. The unique structure of this compound allows for modifications that could lead to new therapeutic agents. Interaction studies are crucial for understanding its mechanism of action and optimizing its pharmacological properties.

Data and Comparison

Given the lack of specific data on 7-Methyl-5,6,7,8-tetrahydro-pyrido[4,3-e]triazin-3-ylamine, a comparison with related compounds can provide insights into its potential properties and applications.

Compound	Structure	Biological Activity	Synthesis Method
3-Methyl-5,6,7,8-tetrahydropyrido[4,3-e]triazine	Fused bicyclic system with triazine and pyridine moieties	Anticancer and antimicrobial properties	Cyclocondensation of precursors under reflux conditions
7-Methyl-5,6,7,8-tetrahydro-pyrido[4,3-e]triazin-3-ylamine	Tetrahydro-pyrido framework with methyl and amino groups	Potential biological activities, including anticancer and antimicrobial	Multi-step synthetic routes involving cyclocondensation